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Compound of Interest

Compound Name: D-ornithine

Cat. No.: B1583779 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of D-ornithine, intended for researchers, scientists, and drug development professionals.

Adherence to these procedures is critical for ensuring laboratory safety and environmental

compliance.

Disclaimer: This document provides general guidance. Always consult your institution's

Environmental Health and Safety (EHS) department and adhere to all local, regional, and

national regulations concerning chemical waste disposal.[1][2]

Immediate Safety and Handling Precautions
Before handling D-ornithine for disposal, ensure all appropriate personal protective equipment

(PPE) is worn. D-ornithine hydrochloride is classified as harmful if swallowed, causes skin and

serious eye irritation, and may cause respiratory irritation.[3]

Personal Protective Equipment (PPE): Wear protective eyeglasses or chemical safety

goggles, chemical-resistant gloves, and a lab coat.[4][5] In case of dust formation, a NIOSH-

approved N95 particulate respirator is recommended.[4]

Ventilation: Handle D-ornithine waste in a well-ventilated area or under a chemical fume

hood.[3]

Spill Response: In the event of a spill, avoid creating dust.[5] Sweep up the solid material,

place it into a suitable, labeled, and closed container for disposal.[2][5]
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Step-by-Step Disposal Protocol
The universally recommended and safest method for D-ornithine disposal is through a

licensed professional waste management service.

Step 1: Waste Characterization and Segregation

Identify the Waste Stream: Determine if the waste is pure D-ornithine, a solution containing

D-ornithine, or materials contaminated with D-ornithine (e.g., gloves, weigh boats, paper

towels).

Segregate from Other Wastes: Do not mix D-ornithine waste with other chemical waste

streams unless explicitly permitted by your institution's EHS guidelines.

Step 2: Packaging and Labeling

Solid Waste: Place solid D-ornithine and contaminated disposable materials into a sturdy,

sealable container.

Labeling: Clearly label the container with "D-Ornithine Waste" and any other required

hazard information according to your institution's protocols and regulatory standards.

Step 3: Storage

Storage Location: Store the sealed waste container in a designated, secure chemical waste

storage area.

Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place, away

from incompatible materials such as strong oxidizing agents.[2][5]

Step 4: Arrange for Professional Disposal

Contact a Licensed Service: The primary and most recommended disposal method is to offer

surplus and non-recyclable solutions to a licensed disposal company.[1][6][7] Contact your

institution’s EHS department to arrange for a pickup by a licensed professional waste

disposal service.
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Important Note on Drain Disposal: Some institutional guidelines may permit the sanitary sewer

disposal of specific amino acids like L-Ornithine and DL-Ornithine.[8] However, other safety

data sheets explicitly warn not to empty the substance into drains.[9] Given that D-ornithine is

considered slightly hazardous to water, it is crucial to not dispose of it down the drain unless

you have received explicit approval from your local water authority and institutional EHS

department.[10]

Quantitative and Safety Data
The following table summarizes key data for D-Ornithine Monohydrochloride.

Property Data Reference

CAS Number 16682-12-5 [3][4]

Molecular Formula C₅H₁₂N₂O₂·HCl [5]

Physical State White powder/solid [4][5]

Hazard Classifications

Acute toxicity, oral (Category

4); Skin corrosion/irritation

(Category 2); Serious eye

damage/eye irritation

(Category 2A); Specific target

organ toxicity, single exposure;

Respiratory tract irritation

(Category 3).

[3]

Storage Class 11 - Combustible Solids [4]

Water Hazard Class
WGK 1 (Self-assessment):

Slightly hazardous for water
[10]

D-Ornithine Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of D-
ornithine waste.
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D-Ornithine Disposal Decision Workflow

D-Ornithine Waste Generated

Consult Institutional EHS &
Local Regulations

Is Drain Disposal
Explicitly Permitted?

Package, Label, and Store Waste
for Professional Disposal

Yes, but this is uncommon.
Proceed with caution. DO NOT DISPOSE DOWN DRAIN

No / Unsure

Arrange Pickup by
Licensed Waste Contractor

Waste Properly Disposed

Click to download full resolution via product page

Caption: Workflow for the safe and compliant disposal of D-ornithine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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